N-(1-benzyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)-2,4,5-trichlorobenzenesulfonamide

• IUPAC Name: N-(1-benzyl-5,6-dimethylbenzimidazol-4-yl)-2,4,5-trichlorobenzenesulfonamide
• InChI: InChI=1S/C22H18Cl3N3O2S/c1-13-8-19-22(26-12-28(19)11-15-6-4-3-5-7-15)21(14(13)2)27-31(29,30)20-10-17(24)16(23)9-18(20)25/h3-10,12,27H,11H2,1-2H3
• InChI Key: BUGIVHLQVOFIHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)NS(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl)N=CN2CC4=CC=CC=C4
• Molecular Formula: C22H18Cl3N3O2S
• Molecular Weight: 494.8 g/mol
• CAS No.: 338410-67-6

Description

N-(1-benzyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)-2,4,5-trichlorobenzenesulfonamide is a useful research compound. Its molecular formula is C22H18Cl3N3O2S and its molecular weight is 494.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

• Photodynamic Therapy in Cancer Treatment : A study describes the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups for photodynamic therapy (PDT). These compounds demonstrate useful properties as photosensitizers in PDT, potentially useful in cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor Activity

• Antitumor Properties : A paper reports the synthesis of novel benzenesulfonamide derivatives and their in vitro antitumor activity. These compounds, particularly N-(2-benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide, showed remarkable activity against specific cancer cell lines (Sławiński & Brzozowski, 2006).

Anticancer and Anti-HCV Agents

• Potential as Anticancer and Anti-HCV Agents : Another study discusses the synthesis and evaluation of celecoxib derivatives including benzenesulfonamides. The compounds exhibited anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting their potential as therapeutic agents (Küçükgüzel et al., 2013).

Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Potential : A study on Schiff bases of sulfa drugs, including benzenesulfonamide derivatives, reveals their inhibitory effects on various enzyme activities. The compounds showed antimicrobial and antioxidant properties, suggesting potential pharmaceutical applications (Alyar et al., 2019).

• Antibacterial and Antifungal Effects : Research on pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties showed significant antibacterial and antifungal activity. These findings point to potential applications in combating microbial infections (Hassan, 2013).

Enzyme Inhibition and Molecular Docking

• Enzyme Inhibition and Molecular Docking Studies : A study synthesized and evaluated novel benzenesulfonamide derivatives for enzyme inhibition against cyclooxygenase-2. These compounds also underwent molecular docking studies, indicating potential as cyclooxygenase-2 inhibitors (Fahim & Shalaby, 2019).